Cas no 2034388-85-5 (N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide)

• Product Name: N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide
• CAS No: 2034388-85-5
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5334316
• Update Time: 2025-06-03

N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-N-[[2-(2-oxo-1-pyrrolidinyl)-4-pyridinyl]methyl]-3-furancarboxamide
• N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide

• Inchi： 1S/C15H19N3O3/c19-14-2-1-6-18(14)13-8-11(3-5-16-13)9-17-15(20)12-4-7-21-10-12/h3,5,8,12H,1-2,4,6-7,9-10H2,(H,17,20)
• InChI Key： GDGDZNKNFXYENP-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2C=CN=C(N3CCCC3=O)C=2)=O)C1

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 674.2±55.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Additional information on N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide

N-{2-(2-Oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide: A Comprehensive Overview

N-{2-(2-Oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide, with the CAS number 2034388-85-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines elements of pyridine, oxolane (tetrahydrofuran), and oxopyrrolidine moieties, creating a complex yet intriguing structure that offers a wide range of functional groups for further exploration.

The N-{2-(2-Oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide structure is characterized by a pyridine ring substituted at the 4-position with a methyl group linked to an oxolane carboxamide moiety. The 2-Oxopyrrolidine group further enhances the compound's complexity, introducing additional hydrogen bonding capabilities and potential sites for interaction with biological targets. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and bioavailability.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The use of advanced catalytic systems has enabled researchers to optimize the synthesis process, ensuring high yields and purity. For instance, the formation of the oxolane ring can be achieved via acid-catalyzed cyclization of the corresponding diol intermediate, while the amide bond is typically formed using coupling agents such as HATU or EDCI in combination with a suitable base.

The CAS number 2034388-85-5 compound has been studied for its potential biological activities. Recent research has focused on its ability to inhibit specific enzymes or modulate receptor activity, making it a promising candidate for therapeutic applications. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or diseases involving mitochondrial dysfunction.

One of the most exciting aspects of N-{2-(2-Oxopyrrolidin-1-yl)pyridin-4-ylmethyl}oxolane-3-carboxamide is its versatility in chemical modification. By altering substituents on the pyridine or oxolane rings, researchers can fine-tune the compound's physicochemical properties, such as solubility and lipophilicity, to better suit specific biological systems. This flexibility has led to numerous analogs being synthesized and tested in preclinical models.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the oxolane moiety contributes significantly to binding affinity by forming hydrogen bonds with key residues in the target protein's active site. This insight has guided medicinal chemists in designing more potent derivatives with improved selectivity profiles.

In conclusion, N-{2-(2-Oxopyrrolidin-1-yl)pyridin-4-y l methyl}oxolane -3 -carboxamide represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse biological activities. With ongoing research into its synthesis, pharmacokinetics, and therapeutic potential, this compound continues to be a focal point for innovation in drug discovery.